Cas no 757955-35-4 (Ethyl 2-(2-bromophenyl)acrylate)

• Product Name: Ethyl 2-(2-bromophenyl)acrylate
• CAS No: 757955-35-4
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 4937403
• Update Time: 2025-06-13

Ethyl 2-(2-bromophenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromophenyl)acrylate
• Ethyl 2-(2-bromophenyl)prop-2-enoate

• Inchi： 1S/C11H11BrO2/c1-3-14-11(13)8(2)9-6-4-5-7-10(9)12/h4-7H,2-3H2,1H3
• InChI Key： SCPVJLAVWNMTKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(=C)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(2-bromophenyl)acrylate

Comprehensive Overview of Ethyl 2-(2-bromophenyl)acrylate (CAS No. 757955-35-4)

Ethyl 2-(2-bromophenyl)acrylate (CAS No. 757955-35-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated acrylate derivative exhibits unique reactivity due to its α,β-unsaturated ester structure combined with an ortho-bromophenyl substituent, making it valuable for cross-coupling reactions and polymer modifications. Its molecular formula C₁₁H₁₁BrO₂ and precise stereochemistry enable applications in small-molecule drug discovery and functional material design.

Recent interest in Ethyl 2-(2-bromophenyl)acrylate has surged due to its role in photocatalysis and green chemistry applications. Researchers highlight its potential in visible-light-mediated reactions, aligning with the global shift toward sustainable synthesis. The compound's electron-deficient alkene moiety participates efficiently in Michael additions and cycloadditions, addressing frequent search queries about "biocompatible coupling reagents" and "low-energy catalytic systems".

From a synthetic perspective, 757955-35-4 serves as a precursor for heterocyclic scaffolds frequently encountered in kinase inhibitor development. Its 2-bromophenyl group facilitates palladium-catalyzed transformations, a topic trending in AI-assisted retrosynthesis discussions. Analytical techniques like HPLC purity analysis and NMR spectral interpretation are critical for quality control, reflecting common technical questions from synthetic chemists.

The compound's stability profile and structure-activity relationships (SAR) make it relevant to medicinal chemistry forums investigating bioisosteric replacements. Patent literature reveals its utility in OLED material precursors, connecting to industry searches for "high-performance electronic materials". Proper storage under inert atmosphere and protection from UV degradation are essential handling considerations.

Emerging studies explore Ethyl 2-(2-bromophenyl)acrylate in click chemistry applications, particularly for bioconjugation strategies. This aligns with rising Google Trends data on "modular synthesis techniques". The compound's logP value and hydrogen bonding capacity also attract computational chemists modeling ADMET properties.

Industrial scale-up challenges for 757955-35-4 involve optimizing atom economy during bromination steps, a frequent discussion point in process chemistry webinars. Regulatory-compliant waste stream management during production responds to ESG-focused manufacturer inquiries. Recent journal publications emphasize its use in metal-organic frameworks (MOFs) functionalization.

In material science, the compound's conjugated π-system enables applications in nonlinear optical materials, a hotspot in photonics research. Its crystallization behavior and polymorph screening data are frequently requested in technical datasheets. The ethyl ester group provides balanced lipophilicity for drug delivery system formulations.

Quality benchmarks for Ethyl 2-(2-bromophenyl)acrylate typically specify >98% chromatographic purity with strict control of isomeric impurities. Advanced purification methods like preparative SFC are increasingly adopted. Safety assessments focus on polymerization hazards mitigation during storage and transport.

The compound's structure-property relationships continue to inspire research into tailored functional materials, particularly for optoelectronic devices. Its thermal stability profile makes it suitable for high-temperature applications in specialty coatings. These characteristics position it as a compound of enduring interest across multiple scientific disciplines.